Cas no 65671-25-2 (1,2-Benzenediamine, 4-(propylsulfonyl)-)

1,2-Benzenediamine, 4-(propylsulfonyl)- structure
65671-25-2 structure
Product Name:1,2-Benzenediamine, 4-(propylsulfonyl)-
CAS No:65671-25-2
MF:C9H14N2O2S
MW:214.284660816193
CID:1699933
Update Time:2024-09-02

1,2-Benzenediamine, 4-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-(propylsulfonyl)-
    • Inchi: 1S/C9H14N2O2S/c1-2-5-14(12,13)7-3-4-8(10)9(11)6-7/h3-4,6H,2,5,10-11H2,1H3
    • InChI Key: SNNMXLZBXANAFL-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(S(CCC)(=O)=O)C=C1N

Computed Properties

  • Exact Mass: 214.07772
  • Monoisotopic Mass: 214.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.6A^2

Experimental Properties

  • Density: 1.269±0.06 g/cm3(Predicted)
  • Boiling Point: 458.6±45.0 °C(Predicted)
  • PSA: 86.18
  • pka: 2.32±0.10(Predicted)
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